Cas no 903334-74-7 (8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

8-(4-Bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a spirocyclic compound featuring a 1-oxa-4,8-diazaspiro[4.5]decane core functionalized with a 4-bromobenzoyl group at the 8-position and a thiophene-2-sulfonyl moiety at the 4-position. This structure confers unique reactivity and potential utility in medicinal chemistry and materials science. The bromobenzoyl group offers a handle for further derivatization via cross-coupling reactions, while the thiophene-sulfonyl moiety enhances electronic properties and binding interactions. The spirocyclic framework contributes to structural rigidity, which may improve selectivity in biological applications. This compound is suitable for research in drug discovery, particularly as a scaffold for kinase inhibitors or GPCR modulators, owing to its balanced lipophilicity and steric profile.
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane structure
903334-74-7 structure
Product Name:8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
CAS No:903334-74-7
MF:C18H19BrN2O4S2
MW:471.388461351395
CID:5493987
Update Time:2025-05-20

8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

    • (4-bromophenyl)-(4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
    • 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
    • Inchi: 1S/C18H19BrN2O4S2/c19-15-5-3-14(4-6-15)17(22)20-9-7-18(8-10-20)21(11-12-25-18)27(23,24)16-2-1-13-26-16/h1-6,13H,7-12H2
    • InChI Key: PEEVHMOCPAJMQV-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Br)C=C1)(N1CCC2(OCCN2S(C2SC=CC=2)(=O)=O)CC1)=O

8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2663-0288-2μmol
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2663-0288-5μmol
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2663-0288-10μmol
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2663-0288-20μmol
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2663-0288-1mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2663-0288-2mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2663-0288-3mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2663-0288-4mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2663-0288-5mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2663-0288-10mg
8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
903334-74-7 90%+
10mg
$79.0 2023-05-16

8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Related Literature

Additional information on 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Comprehensive Overview of 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 903334-74-7)

In the realm of organic chemistry and pharmaceutical research, 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 903334-74-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic framework and heteroatom-rich architecture, is a subject of interest for researchers exploring novel bioactive molecules and drug candidates. Its molecular structure combines a bromobenzoyl moiety with a thiophene sulfonyl group, offering a versatile scaffold for further chemical modifications.

The spiro[4.5]decane core of this compound is particularly noteworthy, as it introduces conformational rigidity, which is often desirable in drug design to enhance target selectivity and metabolic stability. The presence of both oxygen and nitrogen atoms within the ring system further contributes to its potential interactions with biological targets, such as enzymes or receptors. Researchers are actively investigating its applicability in areas like central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics, aligning with current trends in precision medicine and personalized healthcare.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane?" The synthesis typically involves multi-step organic reactions, including acylations, sulfonations, and cyclizations, often requiring careful optimization of reaction conditions to achieve high yields. The bromobenzoyl group, for instance, can be introduced via Friedel-Crafts acylation, while the thiophene sulfonyl moiety may be incorporated through nucleophilic substitution reactions.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. Researchers are keen to understand how modifications to its spirocyclic core or substituents influence its biological activity. For example, replacing the bromine atom with other halogens or functional groups could alter its binding affinity to specific targets. Such studies are crucial for optimizing its pharmacokinetic properties and reducing potential off-target effects.

From an industrial perspective, the demand for high-purity 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is rising, particularly among contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug discovery. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and confirm its structural integrity. The compound's CAS No. 903334-74-7 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

In summary, 8-(4-bromobenzoyl)-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a promising candidate for further exploration in medicinal chemistry. Its multifunctional design and tunable properties make it a valuable tool for addressing unmet medical needs, particularly in the context of targeted therapies and small-molecule drug development. As research progresses, this compound may pave the way for breakthroughs in treating complex diseases, reflecting the growing intersection of chemistry, biology, and technology in modern science.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.